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Compound of Interest

Compound Name: 4-Chloro-2-ethynylpyridine

CAS No.: 1010115-57-7

Cat. No.: B1603020 Get Quote

Executive Safety Summary
Compound Identity: 4-Chloro-2-ethynylpyridine (CAS: 1010115-57-7 / 1256817-57-6) Hazard

Class: Irritant / Reactive Intermediate Signal Word:WARNING

As a Senior Application Scientist, I emphasize that while this compound is often classified

under standard "Irritant" categories (H315, H319, H335), its structural moieties dictate a higher

tier of vigilance. The 2-ethynyl group introduces a risk of exothermic polymerization and the

formation of explosive metal acetylides, while the chloropyridine core enhances lipophilicity,

increasing the potential for dermal absorption and systemic toxicity [1, 2].

Immediate Hazard Profile:
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Hazard Type Classification Critical Note

Acute Toxicity Oral (Cat 4)

Harmful if swallowed.[1][2]
Potential for delayed
systemic effects due to
pyridine metabolism.

Skin/Eye Irritant (Cat 2)
Pyridine derivatives can cause

severe corneal damage.

Reactivity High

Terminal alkyne. Incompatible

with Copper, Silver, and

Mercury (Explosive

Acetylides).

| Physical | Solid/Powder | Dust explosion hazard if micronized. Static sensitive. |

The PPE Defense Matrix
Standard laboratory PPE is insufficient without specific material considerations. The following

protocol is designed to prevent permeation and inhalation sensitization.

A. Dermal Protection (Gloves & Clothing)[3]
Primary Glove Material:Nitrile Rubber (Minimum thickness: 0.11 mm).

Scientific Rationale: For the neat solid, standard nitrile provides >480 minutes of

breakthrough protection.

Critical Exception: If the compound is dissolved in Dichloromethane (DCM) or

Tetrahydrofuran (THF)—common solvents for Sonogashira couplings—standard nitrile

offers <2 minutes of protection.

Protocol: Use Silver Shield™ (Laminate) or Double-gloved Nitrile (change immediately

upon splash) when handling solutions [3].

Body Protection: 100% Cotton or Nomex lab coat (snap closures). Synthetic blends should

be avoided due to static generation, which can ignite alkyne dust.
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B. Ocular Protection
Requirement:Chemical Splash Goggles (Indirect Venting).

Why not Safety Glasses? Pyridine bases are basic and lipophilic; they penetrate the corneal

epithelium rapidly. A dust or splash entering the eye requires an immediate seal against the

face, which open-sided safety glasses cannot provide.

C. Respiratory Protection
Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary Control (Outside Hood): If weighing outside a hood is unavoidable (not

recommended), use a P100 Particulate Respirator combined with an Organic Vapor (OV)

cartridge. The OV cartridge is necessary because pyridines have low odor thresholds and

can induce olfactory fatigue.

Operational Workflow: Step-by-Step
This workflow integrates safety with experimental success, ensuring the integrity of the alkyne

group.

Phase 1: Engineering Controls & Setup
Sweep the Area: Remove all copper or brass implements (spatulas, fittings) from the hood.

Use stainless steel or ceramic tools only to prevent acetylide formation [4].

Static Control: Place an ionizing bar or antistatic gun near the balance if the humidity is

<30%.

Phase 2: Weighing & Transfer
Don PPE: Goggles -> Lab Coat -> Nitrile Gloves.

Transfer: Weigh into a tared vial. Do not use paper weigh boats; use glass or antistatic

plastic to prevent residue retention.

Solubilization: If preparing a stock solution, add solvent slowly.
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Caution: Chloropyridines can react exothermically with strong nucleophiles. Ensure the

solvent is neutral.

Phase 3: Reaction Handling (The "Ethynyl" Factor)
Inert Atmosphere: The terminal alkyne is susceptible to oxidative homocoupling (Glaser

coupling) in the presence of oxygen. Always purge reaction vessels with Argon or Nitrogen

prior to addition.

Temperature: Store and handle away from heat sources (>40°C) to prevent spontaneous

polymerization.

Emergency & Disposal Protocols
Spill Response Logic

Solid Spill: Do not dry sweep (dust generation). Cover with wet paper towels

(water/surfactant), then scoop into a waste container.

Solution Spill: Absorb with vermiculite or sand. Do not use sawdust (combustible reaction

risk).

Disposal Strategy
Waste Stream:Halogenated Organic Waste.

Segregation:NEVER mix with acidic waste streams.[4]

Reasoning: Pyridines are basic. Mixing with strong acids (like Nitric acid waste) causes

violent exotherms and toxic fume generation.

Labeling: Mark clearly as "Halogenated Pyridine Derivative - Toxic."

Visualized Safety Logic (Decision Tree)
The following diagram outlines the critical decision points for handling 4-Chloro-2-
ethynylpyridine safely.
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Start: Handling 4-Chloro-2-ethynylpyridine

Risk Assessment:
Check for Copper/Silver/Oxidizers

PPE Selection:
Is compound in solution?

Solid Handling:
Nitrile Gloves + Goggles + Fume Hood

Neat Solid

Solution Handling:
Laminate Gloves (Barrier) + Goggles

Dissolved (DCM/THF)

Experimental Action:
Weighing / Reaction Setup

Event: Spill Occurred?

Solid Spill:
Wet wipe (No Dust)

Dispose as Halogenated Solid

Yes (Solid)

Liquid Spill:
Absorb (Vermiculite)

Dispose as Halogenated Solvent

Yes (Liquid)

End: Disposal
Segregate from ACIDS

No (Success)

Click to download full resolution via product page

Caption: Operational decision tree for PPE selection and spill response based on physical state

(Solid vs. Solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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